Cas no 1805503-27-8 (4-(Chloromethyl)-6-(difluoromethyl)-2-hydroxypyridine-3-acetonitrile)

4-(Chloromethyl)-6-(difluoromethyl)-2-hydroxypyridine-3-acetonitrile is a versatile heterocyclic compound featuring a chloromethyl and difluoromethyl substituent on a hydroxypyridine scaffold, along with an acetonitrile functional group. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for introducing fluorinated and chlorinated moieties into target molecules. The hydroxypyridine core enhances reactivity, while the difluoromethyl group contributes to metabolic stability and bioavailability in drug development. This compound is particularly useful in the preparation of biologically active molecules, offering precise functionalization opportunities for medicinal chemistry applications. Its stability under standard handling conditions ensures reliable performance in synthetic workflows.
4-(Chloromethyl)-6-(difluoromethyl)-2-hydroxypyridine-3-acetonitrile structure
1805503-27-8 structure
Product Name:4-(Chloromethyl)-6-(difluoromethyl)-2-hydroxypyridine-3-acetonitrile
CAS No:1805503-27-8
MF:C9H7ClF2N2O
MW:232.614487886429
CID:4891357
Update Time:2025-05-23

4-(Chloromethyl)-6-(difluoromethyl)-2-hydroxypyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-(Chloromethyl)-6-(difluoromethyl)-2-hydroxypyridine-3-acetonitrile
    • Inchi: 1S/C9H7ClF2N2O/c10-4-5-3-7(8(11)12)14-9(15)6(5)1-2-13/h3,8H,1,4H2,(H,14,15)
    • InChI Key: UDOATHWWBBHXGJ-UHFFFAOYSA-N
    • SMILES: ClCC1C=C(C(F)F)NC(C=1CC#N)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 392
  • XLogP3: 0.4
  • Topological Polar Surface Area: 52.9

4-(Chloromethyl)-6-(difluoromethyl)-2-hydroxypyridine-3-acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029025128-250mg
4-(Chloromethyl)-6-(difluoromethyl)-2-hydroxypyridine-3-acetonitrile
1805503-27-8 95%
250mg
$999.60 2022-04-01
Alichem
A029025128-500mg
4-(Chloromethyl)-6-(difluoromethyl)-2-hydroxypyridine-3-acetonitrile
1805503-27-8 95%
500mg
$1,836.65 2022-04-01
Alichem
A029025128-1g
4-(Chloromethyl)-6-(difluoromethyl)-2-hydroxypyridine-3-acetonitrile
1805503-27-8 95%
1g
$2,952.90 2022-04-01

Additional information on 4-(Chloromethyl)-6-(difluoromethyl)-2-hydroxypyridine-3-acetonitrile

Comprehensive Overview of 4-(Chloromethyl)-6-(difluoromethyl)-2-hydroxypyridine-3-acetonitrile (CAS No. 1805503-27-8)

The compound 4-(Chloromethyl)-6-(difluoromethyl)-2-hydroxypyridine-3-acetonitrile (CAS No. 1805503-27-8) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chloromethyl group, a difluoromethyl moiety, and a hydroxypyridine core, makes it a versatile building block for synthesizing bioactive molecules. Researchers and industry professionals frequently search for this compound due to its potential in drug discovery and crop protection formulations.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced metabolic stability and bioavailability in drug development. The presence of the difluoromethyl group in CAS 1805503-27-8 is particularly noteworthy, as fluorination is a key strategy in modern medicinal chemistry to optimize pharmacokinetic properties. This aligns with the growing trend of "fluorine in drug design," a hot topic in scientific literature and patent filings.

The hydroxypyridine scaffold in this compound is another critical feature, as it mimics natural heterocycles found in many FDA-approved drugs. Its ability to participate in hydrogen bonding and metal coordination makes it valuable for targeting enzymes or receptors. Searches for "hydroxypyridine applications" or "pyridine-based agrochemicals" often lead to discussions about derivatives like 4-(Chloromethyl)-6-(difluoromethyl)-2-hydroxypyridine-3-acetonitrile, highlighting its interdisciplinary relevance.

From a synthetic perspective, the chloromethyl group offers reactivity for further functionalization, enabling the creation of diverse molecular architectures. This property is frequently explored in queries such as "chloromethyl group reactivity" or "pyridine acetonitrile synthesis." The compound’s nitrile functionality also opens avenues for cyclization reactions, a technique widely used in constructing nitrogen-containing heterocycles.

Environmental and regulatory considerations are increasingly shaping research around compounds like CAS 1805503-27-8. With the rise of "green chemistry" initiatives, scientists are investigating sustainable methods to synthesize such intermediates, minimizing hazardous byproducts. This aligns with search trends focusing on "eco-friendly fluorination techniques" and "benign solvent systems for heterocycle synthesis."

In agrochemical applications, the difluoromethyl and hydroxypyridine motifs contribute to herbicidal and fungicidal activity, addressing global challenges like crop resistance and food security. Patent databases reveal growing interest in similar structures, often tagged under "novel pesticide scaffolds" or "pyridine-based crop protectants."

Analytical characterization of 4-(Chloromethyl)-6-(difluoromethyl)-2-hydroxypyridine-3-acetonitrile typically involves advanced techniques like NMR, HPLC, and mass spectrometry. Laboratories frequently search for "HPLC methods for pyridine derivatives" or "NMR shifts for fluorinated compounds" to ensure accurate quality control, underscoring the need for standardized protocols.

In conclusion, CAS 1805503-27-8 represents a compelling case study in the intersection of synthetic chemistry and applied sciences. Its structural features cater to evolving needs in pharmaceuticals and agriculture, while its study reflects broader trends like fluorination strategies and sustainable synthesis. As research progresses, this compound is poised to remain a focal point in peer-reviewed studies and industrial innovation.

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